Cas no 1490080-24-4 (3-(2-bromo-5-chlorophenyl)-3-hydroxypropanoic acid)

• Product Name: 3-(2-bromo-5-chlorophenyl)-3-hydroxypropanoic acid
• CAS No: 1490080-24-4
• MF: C₉H₈BrClO₃
• MW: 279.515021324158
• CID: 5972292
• PubChem ID: 66158462
• Update Time: 2025-06-14

3-(2-bromo-5-chlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-bromo-5-chloro-β-hydroxy-
• 3-(2-Bromo-5-chlorophenyl)-3-hydroxypropanoic acid
• AKOS015501543
• 1490080-24-4
• EN300-1913115
• CS-0345506
• 3-(2-bromo-5-chlorophenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C9H8BrClO3/c10-7-2-1-5(11)3-6(7)8(12)4-9(13)14/h1-3,8,12H,4H2,(H,13,14)
• InChI Key： MWSATPFUOFFVOL-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=CC=1Br)(O)CC(=O)O

Computed Properties

• Exact Mass: 277.93453g/mol
• Monoisotopic Mass: 277.93453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.749±0.06 g/cm3(Predicted)
• Boiling Point: 406.4±45.0 °C(Predicted)
• pka: 4.13±0.10(Predicted)

Additional information on 3-(2-bromo-5-chlorophenyl)-3-hydroxypropanoic acid

Research Brief on 3-(2-bromo-5-chlorophenyl)-3-hydroxypropanoic acid (CAS: 1490080-24-4): Recent Advances and Applications

The compound 3-(2-bromo-5-chlorophenyl)-3-hydroxypropanoic acid (CAS: 1490080-24-4) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This β-hydroxy acid derivative, characterized by its unique halogenated aromatic structure, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a scaffold for drug discovery. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for the synthesis of novel bromodomain inhibitors. The researchers utilized the 2-bromo-5-chloro substitution pattern to enhance binding affinity to target proteins while maintaining favorable pharmacokinetic properties. The hydroxyl and carboxyl functional groups provided versatile handles for further chemical modifications, enabling the creation of a diverse library of derivatives with improved target specificity.

In the area of synthetic methodology, a recent breakthrough was reported in Organic Letters (2024) describing an efficient asymmetric synthesis route for 1490080-24-4. The new protocol employs chiral organocatalysis to achieve high enantiomeric excess (up to 98% ee) while maintaining excellent yield (85-90%). This advancement addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for its application in chiral drug development.

From a biological activity perspective, preliminary in vitro studies have revealed that 3-(2-bromo-5-chlorophenyl)-3-hydroxypropanoic acid exhibits moderate inhibitory activity against several cancer-related kinases, with IC50 values in the low micromolar range. While not sufficiently potent as a standalone therapeutic agent, these findings suggest its potential as a pharmacophore for further optimization. Current research efforts are focused on structural modifications to enhance both potency and selectivity.

The compound's physicochemical properties have also been extensively characterized in recent computational studies. Molecular modeling simulations predict favorable drug-like properties, including acceptable solubility (logS = -3.2) and permeability (Caco-2 Papp = 12 × 10^-6 cm/s). These computational findings have been corroborated by experimental data published in the European Journal of Pharmaceutical Sciences (2023), supporting the compound's potential as a lead structure for further development.

Looking forward, several pharmaceutical companies have included 1490080-24-4 in their screening libraries for fragment-based drug discovery. Its balanced combination of aromatic character and polar functional groups makes it particularly attractive for targeting challenging protein surfaces. Ongoing research is expected to further elucidate its structure-activity relationships and explore its applications in emerging therapeutic areas such as targeted protein degradation and covalent inhibitor design.